Cas no 1071413-07-4 (2-Azepan-1-yl-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Azepan-1-yl-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1071413-07-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD11695623
• CID: 4679249
• Update Time: 2023-11-22

2-Azepan-1-yl-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-yl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-AZEPAN-1-YL-4-METHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-(Azepan-1-yl)-4-methylthiazole-5-carboxylic acid
• STK727357
• BBL011848
• T1635
• 5-thiazolecarboxylic acid, 2-(hexahydro-1H-azepin-1-yl)-4-methyl-
• 2-Azepan-1-yl-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD11695623
• Inchi： 1S/C11H16N2O2S/c1-8-9(10(14)15)16-11(12-8)13-6-4-2-3-5-7-13/h2-7H2,1H3,(H,14,15)
• InChI Key： YCRUVXKIIACRBR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 81.7

2-Azepan-1-yl-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives